2,6-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide

• IUPAC Name: N-(6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C12H10F2N4OS/c13-7-3-1-4-8(14)9(7)10(19)15-11-16-17-12-18(11)5-2-6-20-12/h1,3-4H,2,5-6H2,(H,15,16,19)
• InChI Key: KMLRGHNJUFUKLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SC1)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C12H10F2N4OS
• Molecular Weight: 296.30 g/mol

Description

The compound “2,6-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide” is a complex organic molecule that contains several functional groups, including a 1,2,4-triazolo[3,4-b][1,3]thiazine ring, a benzamide group, and two fluorine atoms attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The 1,2,4-triazolo[3,4-b][1,3]thiazine ring is a key structural feature. The presence of the difluorobenzamide group would also significantly influence the compound’s molecular structure.

Scientific Research Applications

2,6-Difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide has been found to have several unique properties that make it an ideal compound for use in scientific research. For example, it has been found to have increased stability and solubility, making it an ideal compound for use in a variety of laboratory experiments. Additionally, it has been found to have a high degree of selectivity for certain targets, making it an ideal compound for use in drug discovery and development.
This compound has been used in a variety of scientific research applications, including drug discovery, enzyme inhibition, and protein-protein interactions. Additionally, this compound has been used in the study of enzyme kinetics, as well as in the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide is not fully understood. However, it is believed that the compound binds to certain targets in the body, resulting in the inhibition of certain enzymes or proteins. Additionally, it is believed that this compound may also interact with other molecules in the body, resulting in the modulation of certain biochemical pathways.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, resulting in the modulation of certain biochemical pathways. Additionally, it has been found to have an anti-inflammatory effect, as well as an anti-cancer effect.

Advantages and Limitations for Lab Experiments

2,6-Difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide has several advantages for use in laboratory experiments. For example, it is a highly stable and soluble compound, making it an ideal compound for use in a variety of laboratory experiments. Additionally, it has a high degree of selectivity for certain targets, making it an ideal compound for use in drug discovery and development.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, it is not always possible to predict the exact mechanism of action of the compound, and it is not always possible to predict the exact biochemical and physiological effects of the compound. Additionally, it is not always possible to predict the exact concentration of the compound needed for a particular experiment.

Future Directions

2,6-Difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide has a wide range of potential future directions in scientific research. For example, this compound could be used in the development of new drugs, as well as in the study of enzyme kinetics and protein-protein interactions. Additionally, this compound could be used to study the structure and function of proteins, as well as to study the effects of certain drugs on the body. Furthermore, this compound could be used to study the effects of certain environmental factors on the body, as well as to study the effects of certain dietary components on the body. Finally, this compound could be used in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

The synthesis of 2,6-difluoro-N-{5H,6H,7H-[1,2,4]triazolo[3,4-b][1,3]thiazin-3-yl}benzamide has been achieved through several different methods, including a three-step method utilizing a difluoroacetylation reaction, a Suzuki-Miyaura coupling reaction, and a hydrogenation reaction.
The first step of the synthesis involves the difluoroacetylation of benzamide using a difluoroacetic anhydride and a palladium catalyst. This reaction results in the formation of the desired this compound product.
The second step of the synthesis involves the Suzuki-Miyaura coupling reaction between the difluoroacetylated benzamide and a triazole reagent. This reaction is catalyzed by a palladium catalyst, and results in the formation of the desired this compound product.
The third and final step of the synthesis involves the hydrogenation of the triazole-containing benzamide product using a palladium catalyst. This reaction results in the formation of the desired this compound product.